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Compound of Interest

Compound Name: Methyl dodec-3-enoate

Cat. No.: B15490136

Technical Dossier: Methyl Dodec-3-enoate

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of the chemical properties of methyl
dodec-3-enoate, focusing on its molecular formula and weight. While specific experimental
data for the 3-enoate isomer is not readily available in public databases, the fundamental
properties can be reliably determined based on its chemical structure and comparison with its
isomers.

Core Chemical Data

Methyl dodec-3-enoate is an unsaturated fatty acid methyl ester. Its structure consists of a 12-
carbon chain (dodec) with a double bond located at the third carbon position, esterified with a
methyl group. The presence of the double bond means it has two fewer hydrogen atoms than
its saturated counterpart, methyl dodecanoate.

The key quantitative data for methyl dodec-3-enoate is summarized in the table below. These
values are consistent for all isomers of methyl dodecenoate, such as methyl dodec-11-enoate
and methyl dodec-9-enoate, as they share the same atomic compaosition.
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Property Value Citation
Molecular Formula C13H2402 [1112]
Molecular Weight 212.33 g/mol [1][2]
Exact Mass 212.177630004 Da [1]

Logical Relationship of Isomers

The relationship between methyl dodec-3-enoate and its isomers is based on the position of
the double bond within the twelve-carbon chain. This structural difference, known as positional
iIsomerism, does not alter the overall atomic count, and therefore, the molecular formula and
molecular weight remain constant across these isomers.

[Methyl dodec-3-enoate]
Same Molecular Formula {Methyl Dodecenoate Isomers)—»(Methyl dodec-9-enoate]

Methyl dodec-ll-enoate]

Click to download full resolution via product page

Isomeric Relationship Diagram

As illustrated, all positional isomers of methyl dodecenoate share the identical molecular

formula.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426
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